Cas no 1890440-78-4 (tert-butyl 4-fluoro-1,8-diazaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-butyl 4-fluoro-1,8-diazaspiro[4.5]decane-8-carboxylate
• CAS No: 1890440-78-4
• MF: C₁₃H₂₃FN₂O₂
• MW: 258.332327127457
• CID: 5272408
• Update Time: 2026-03-09

tert-butyl 4-fluoro-1,8-diazaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-fluoro-1,8-diazaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C13H23FN2O2/c1-12(2,3)18-11(17)16-8-5-13(6-9-16)10(14)4-7-15-13/h10,15H,4-9H2,1-3H3
• InChI Key： IURKRESUSNEJKB-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(OC(C)(C)C)=O)CC2)C(F)CC1

Additional information on tert-butyl 4-fluoro-1,8-diazaspiro[4.5]decane-8-carboxylate

Introduction to Tert-butyl 4-fluoro-1,8-diazaspiro[4.5]decane-8-carboxylate (CAS No. 1890440-78-4)

Tert-butyl 4-fluoro-1,8-diazaspiro[4.5]decane-8-carboxylate, identified by its CAS number 1890440-78-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that integrates a fused ring system with nitrogen atoms, making it a promising candidate for various biochemical applications.

The structural motif of tert-butyl 4-fluoro-1,8-diazaspiro[4.5]decane-8-carboxylate consists of a spirocyclic core, where two rings are connected at a single carbon atom. The presence of fluorine at the 4-fluoro position introduces electronic and steric effects that can modulate the compound's reactivity and biological activity. Additionally, the 1,8-diazaspiro[4.5]decane backbone provides a rigid scaffold that can be exploited for designing molecules with specific interactions with biological targets.

This compound has been extensively studied for its potential in drug discovery, particularly due to its ability to mimic natural products and bioactive scaffolds. The tert-butyl carboxylate moiety at the 8-position serves as a protective group, allowing for selective modifications while maintaining the integrity of the spirocyclic core. Such features make it an invaluable intermediate in synthetic chemistry, enabling the construction of more complex molecules with tailored properties.

Recent advancements in computational chemistry have highlighted the significance of spirocyclic compounds in drug design. Studies have demonstrated that these molecules can exhibit enhanced binding affinity and selectivity towards biological targets, including enzymes and receptors involved in disease pathways. The fluorine substituent, in particular, has been shown to improve metabolic stability and oral bioavailability, key factors in pharmaceutical development.

In the realm of medicinal biology, tert-butyl 4-fluoro-1,8-diazaspiro[4.5]decane-8-carboxylate has been investigated for its potential role in modulating neurological disorders. Preliminary research suggests that its spirocyclic structure can interact with neurotransmitter receptors, offering a novel approach to treating conditions such as Alzheimer's disease and Parkinson's disease. The fluorine atom's ability to influence receptor binding affinities has been particularly noted in these studies.

The synthesis of tert-butyl 4-fluoro-1,8-diazaspiro[4.5]decane-8-carboxylate involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. The spirocyclic core is typically formed through cyclocondensation reactions, while the introduction of fluorine is achieved via halogenation or metal-catalyzed cross-coupling processes. The final step involves protecting group chemistry to introduce the tert-butyl carboxylate functionality.

One of the most compelling aspects of this compound is its versatility in drug design. Researchers have leveraged its structural features to develop analogs with improved pharmacokinetic properties and reduced side effects. For instance, modifications at the fluoro position have been shown to enhance binding to specific protein targets while minimizing off-target interactions.

The pharmaceutical industry has taken notice of these findings, leading to increased interest in spirocyclic compounds like tert-butyl 4-fluoro-1,8-diazaspiro[4.5]decane-8-carboxylate for clinical development. Several companies are now exploring derivatives of this molecule as potential candidates for treating various diseases. The compound's unique structural features and demonstrated biological activity make it a cornerstone in modern drug discovery efforts.

Future research directions include exploring new synthetic pathways to optimize the production of this compound and investigating its potential in combination therapies. By understanding its mechanism of action and interactions with biological systems, scientists aim to unlock its full therapeutic potential. The integration of computational modeling and high-throughput screening techniques will further accelerate the development process.

In conclusion, tert-butyl 4-fluoro-1,8-diazaspiro[4.5]decane-8-carboxylate (CAS No. 1890440-78-4) represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its unique structural features and promising biological activity position it as a key player in the development of next-generation therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.